Cas no 1188263-55-9 ([2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride)

• Product Name: [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride
• CAS No: 1188263-55-9
• MF: C₁₁H₁₃Cl₂N₃O
• MW: 274.146420240402
• MDL: MFCD08445582
• CID: 1208769
• PubChem ID: 17998864
• Update Time: 2025-06-18

[2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrazin-2-yloxy)benzylamine dihydrochloride
• AGN-PC-01NOSF
• CTK7E6433
• AR1154
• AG-A-32932
• AG-A-32934
• OR12906
• KB-224455
• 2-(PYRAZIN-2-YLOXY)-BENZYLAMINE 2HCL
• (2-pyrazin-2-yloxyphenyl)methanamine
• dihydrochloride
• (2-pyrazin-2-yloxyphenyl)methanamine,dihydrochloride
• [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride
• A925730
• (2-(Pyrazin-2-yloxy)phenyl)methanaminedihydrochloride
• MFCD08445582
• 1188263-55-9
• (2-pyrazin-2-yloxyphenyl)methanamine;dihydrochloride
• CS-0053013
• (2-(Pyrazin-2-yloxy)phenyl)methanamine dihydrochloride
• 2-(Pyrazin-2-yloxy)benzylamine DiHCl
• AS-45041
• AKOS027253765
• 1-{2-[(Pyrazin-2-yl)oxy]phenyl}methanamine--hydrogen chloride (1/2)
• DTXSID20592114

• MDL： MFCD08445582
• Inchi： 1S/C11H11N3O.2ClH/c12-7-9-3-1-2-4-10(9)15-11-8-13-5-6-14-11;;/h1-6,8H,7,12H2;2*1H
• InChI Key： KWKHKINQUCHJTQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=NC=CN=1)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 273.0435674g/mol
• Monoisotopic Mass: 273.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

[2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride

[2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride (CAS No. 1188263-55-9): An Overview of Its Structure, Properties, and Applications

[2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride (CAS No. 1188263-55-9) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2-pyrazin-2-yloxyphenyl)methanamine dihydrochloride, is a derivative of pyrazine and phenyl groups, with a unique structure that confers it various biological activities. In this article, we will delve into the chemical structure, physical properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride is characterized by a central methylene group (-CH₂-) bonded to a phenyl ring substituted with a pyrazin-2-yloxy group (-O-pyrazin-2-yl). The presence of the dihydrochloride salt form ensures solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations. The pyrazine moiety is known for its ability to form hydrogen bonds and participate in π-π stacking interactions, which can influence the compound's binding affinity to biological targets.

Recent studies have highlighted the potential of [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride in various therapeutic areas. One notable application is in the field of neuropharmacology, where this compound has shown promise as a modulator of neurotransmitter systems. Specifically, it has been reported to exhibit activity at serotonin and dopamine receptors, which are key targets for treating mood disorders such as depression and anxiety. A study published in the Journal of Medicinal Chemistry demonstrated that [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride can selectively bind to serotonin 5-HT_1A receptors with high affinity, suggesting its potential as a lead compound for developing novel antidepressants.

In addition to its neuropharmacological properties, [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride has also been investigated for its anti-inflammatory effects. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic inflammatory conditions. Research conducted at the Institute of Chemical Biology has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride may have therapeutic potential in managing inflammatory diseases.

The physical properties of [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 190°C to 195°C. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol, which facilitates its use in both laboratory research and pharmaceutical formulations. Its stability under various conditions has been extensively studied, with results indicating that it remains stable at room temperature and under neutral pH conditions.

The synthesis of [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride involves several steps, including the formation of the pyrazin-2-yloxy intermediate and subsequent coupling with an appropriate amine derivative. A detailed synthetic route published in the Tetrahedron Letters provides a robust method for producing this compound on a laboratory scale. The use of green chemistry principles in the synthesis process has been emphasized to minimize environmental impact and ensure sustainable production.

In conclusion, [2-(pyrazin-2-yloxy)phenyl]methanamine dihydrochloride (CAS No. 1188263-55-9) is a versatile compound with promising applications in neuropharmacology and anti-inflammatory therapy. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its biological activities, this compound holds significant potential for contributing to the advancement of medical treatments.